3-O-Methyl quercetin

• CAS No.: 1486-70-0
• Product Name: 3-O-Methyl quercetin
• Molecular Formula: C16H12O7
• Molecular Weight: 316.26 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-methoxychromen-4-one
• Standard InChI: InChI=1S/C16H12O7/c1-22-16-14(21)13-11(20)5-8(17)6-12(13)23-15(16)7-2-3-9(18)10(19)4-7/h2-6,17-20H,1H3
• Standard InChIKey: WEPBGSIAWZTEJR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(OC2=CC(=CC(=C2C1=O)O)O)C3=CC(=C(C=C3)O)O
• Description: 3',4',5,7-tetrahydroxy-3-methoxyflavone is a tetrahydroxyflavone having the 4-hydroxy groups located at the 3'- 4'- 5- and 7-positions as well as a methoxy group at the 2-position. It has a role as a metabolite and an antimicrobial agent. It is a tetrahydroxyflavone and a monomethoxyflavone. It derives from a quercetin. It is a conjugate acid of a 3',4',5-trihydroxy-3-methoxyflavon-7-olate.
• Synonyms: 3,4',5,7-tetrahydroxy-3'-methoxy-flavone; 3,4',5,7-tetrahydroxy-3'-methoxyflavone; 3-methyl-quercetin; 3-methylquercetin; 3-O-methylquercetin; iso-rhamnetin; isorhamnetin; isorhamnetine
• Reference: Okoko, T. et al., Food Chem. Toxicol., 47, 809 (2009); Duenas, M. et al., Eur. Food Res. Technol., 232, 103 (2011); Marzouk, M. et al., Phytochem., 52, 943 (1999)
• PubChem Compound: 5280681
• Last Modified: Nov 11 2021